Cas no 1806741-08-1 (Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806741-08-1
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4833869
• Update Time: 2025-06-13

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H13F3N2O4/c1-2-19-9(18)4-6-3-8(17)10(7(5-15)16-6)20-11(12,13)14/h3H,2,4-5,15H2,1H3,(H,16,17)
• InChI Key： BFOCCIDFNJEUTF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(CC(=O)OCC)NC=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 469
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806741-08-1): A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806741-08-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino methyl group, a hydroxyl group, and a trifluoromethoxy substituent, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate have been extensively studied in recent years. The compound's molecular structure allows for multiple functional interactions, making it a valuable scaffold for the development of novel pharmaceutical agents. Researchers have leveraged its chemical properties to explore various pharmacological pathways, particularly in the context of modulating enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory and metabolic diseases. Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate has emerged as a promising candidate in this regard. Its ability to interact with key enzymes such as kinases and phosphodiesterases has been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of pathways relevant to conditions such as diabetes, obesity, and cardiovascular diseases.

The trifluoromethoxy group in Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This feature has been exploited in the design of drug candidates that require prolonged half-life and improved bioavailability. The hydroxyl group also contributes to the compound's versatility, allowing for further derivatization and modification to tailor its pharmacological profile.

One of the most exciting areas of research involving Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate is its potential application in oncology. Preclinical studies have demonstrated that this compound can interfere with critical signaling pathways involved in cancer cell proliferation and survival. Specifically, it has shown promise in inhibiting tyrosine kinases, which are often overexpressed in various types of cancer. The combination of its structural features makes it a compelling candidate for further investigation as an anticancer agent.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate. These methods have enabled researchers to rapidly assess its binding interactions with target proteins and identify potential lead compounds for further optimization. The integration of machine learning algorithms has also played a crucial role in predicting the pharmacokinetic properties of this compound, thereby streamlining the drug development pipeline.

Another significant aspect of Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate is its potential role in neurodegenerative diseases. Studies have suggested that it may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for developing therapies that target central nervous system disorders. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in these contexts.

The environmental impact and sustainability considerations are also important when evaluating Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that the compound can be synthesized efficiently while adhering to environmental regulations.

In conclusion, Ethyl 2-(aminomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806741-08-1) is a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.